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Abstract

Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a
critical enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3][4] Its role in impeding
the synthesis of pyrimidines makes it a valuable tool in cancer and virology research.[5] Proper
preparation of Brequinar stock solutions is crucial for accurate and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
Brequinar stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Introduction to Brequinar

Brequinar exerts its biological effects by targeting DHODH, the fourth enzyme in the de novo
pyrimidine synthesis pathway.[4][6][7] This enzyme catalyzes the conversion of dihydroorotate
to orotate, a key step in the production of pyrimidine nucleotides required for DNA and RNA
synthesis.[2][3][6][7] By inhibiting DHODH, Brequinar effectively depletes the cellular pool of
pyrimidines, leading to cell cycle arrest and inhibition of proliferation in rapidly dividing cells,
such as cancer cells.[6][8] It also demonstrates broad-spectrum antiviral activity.[9] Brequinar
is available as a free acid and as a sodium salt, with the sodium salt generally exhibiting higher
solubility.

Quantitative Data Summary
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The following table summarizes the key quantitative data for Brequinar and its sodium salt,
compiled from various suppliers. Note that solubility can be affected by factors such as the
purity of the compound, the quality of the DMSO, and the use of techniques like sonication.

Parameter Brequinar Brequinar Sodium References

Molecular Weight 375.37 g/mol 397.35 g/mol [2][3][10]
5-37 mg/mL (approx. 25 -79 mg/mL 1213802 a3

Solubility in DMSO g/mL (app g (11213110 [1 1][12][13]
13 - 98 mM) (approx. 63 - 199 mM)  [14]

ICs0 (DHODH) ~20 nM ~20 nM [1][3][11]

Typical Cell Culture EDso ~1 uM (for

) 0.0l uM - 75 uM _ o [10]
Concentration differentiation)

Note: The use of fresh, moisture-free DMSO is recommended as absorbed moisture can
reduce the solubility of Brequinar.[1][11] Sonication may be required to achieve maximum
solubility.[10][12]

Signaling Pathway

Brequinar directly inhibits the de novo pyrimidine biosynthesis pathway, which is essential for
the synthesis of nucleotides required for DNA and RNA replication.
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Caption: Brequinar inhibits DHODH, blocking pyrimidine synthesis.
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Experimental Protocols
Materials

e Brequinar or Brequinar Sodium powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Brequinar Stock
Solution in DMSO

» Preparation: Don appropriate PPE. Ensure the balance is calibrated and the workspace is
clean.

» Weighing: Tare a sterile microcentrifuge tube on the balance. Carefully weigh out the desired
amount of Brequinar powder. For a 1 mL stock of 10 mM Brequinar (MW: 375.37 g/mol ),
you will need 3.75 mg. For Brequinar Sodium (MW: 397.35 g/mol ), you will need 3.97 mg.

o Solubilization: Add the appropriate volume of anhydrous, sterile DMSO to the tube containing
the Brequinar powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

e Sonication (if necessary): If the solution is not completely clear, sonicate the tube in a water
bath for 5-10 minutes.[10][12] Visually inspect the solution to ensure all particles have
dissolved.
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o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[11][15]

e Labeling and Long-term Storage: Clearly label each aliquot with the compound name,
concentration, date, and your initials. Store the aliquots at -20°C for short-term storage (up to
6 months) or -80°C for long-term storage (up to 1 year).[10][11]

Workflow for Preparing Working Solutions for Cell-
Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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